Cas no 200425-63-4 (6-Methyl-2,3-dihydro-1H-inden-1-ol)

6-Methyl-2,3-dihydro-1H-inden-1-ol is a substituted indanol derivative characterized by a hydroxyl group at the 1-position and a methyl group at the 6-position of the indane ring system. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, fragrances, and fine chemicals. Its rigid bicyclic structure and functional groups make it valuable for stereoselective reactions and chiral synthesis. The presence of both hydroxyl and aromatic moieties allows for further derivatization, enabling applications in asymmetric catalysis and ligand design. The compound's stability and well-defined reactivity profile contribute to its utility in research and industrial processes.
6-Methyl-2,3-dihydro-1H-inden-1-ol structure
200425-63-4 structure
Product Name:6-Methyl-2,3-dihydro-1H-inden-1-ol
CAS No:200425-63-4
MF:C10H12O
MW:148.201683044434
MDL:MFCD11219505
CID:867879
PubChem ID:12337217
Update Time:2025-11-02

6-Methyl-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-2,3-dihydro-1H-inden-1-ol
    • 2,3-dihydro-6-methyl-1H-Inden-1-ol
    • (+/-)-6-Methyl-1-indalol
    • 6-Methyl-1-indanol
    • 6-methylindan-1-ol
    • 6-methylindane-1-ol
    • AGN-PC-00CKEB
    • ANW-70876
    • CHEBI:442332
    • CHEMBL202791
    • CTK8C3965
    • SureCN836185
    • AM803467
    • (rac)-6-methyl-2,3-dihydro-1H-inden-1-ol
    • 200425-63-4
    • DTXSID60491551
    • A925996
    • SCHEMBL836185
    • ATIMDIDJGWMTDD-UHFFFAOYSA-N
    • MFCD11219505
    • AKOS010642083
    • CS-0324044
    • 1H-Inden-1-ol, 2,3-dihydro-6-methyl-
    • BDBM50183609
    • FS-6029
    • MDL: MFCD11219505
    • Inchi: 1S/C10H12O/c1-7-2-3-8-4-5-10(11)9(8)6-7/h2-3,6,10-11H,4-5H2,1H3
    • InChI Key: ATIMDIDJGWMTDD-UHFFFAOYSA-N
    • SMILES: OC1C2C=C(C)C=CC=2CC1

Computed Properties

  • Exact Mass: 148.08886
  • Monoisotopic Mass: 148.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

6-Methyl-2,3-dihydro-1H-inden-1-ol Pricemore >>

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